In this current study, thermoelastic static and vibration analysis of the thin functionally graded sigmoidal porous plate subjected using higher-order NURBS-based Isogeometric analysis has been performed. The variation of thermomechanical material properties of this plate is using modified power and sigmoid law. To formulate the mathematical model for plate the Kirchhoff–Love theory-based displacement fields with the virtual work principle and high-order continuity of the NURBS basis functions based isogeometric analysis are employed. Convergence and assessment study has been done to verify the effectiveness and precision of the current approach. The effect of the porosity index, material gradient index, boundary conditions, thermal loading and geometry on the deflection, vibration frequency and detailed investigation of mode shapes. From the analysis, it has been noted that normalized frequency decreases and normalized central deflection increase when the gradient index of the material rises. The findings of this analysis can be utilized for members with extremely less thickness, such as turbine plates and blades, nuclear reactor vessels, and many other machine components made of porous functionally graded material materials.

In this paper a structural optimization framework is developed to design three-dimensional periodic lattice unit cells that meets specific mechanical requirements. The work is motivated by the high design freedom of additive manufacturing technologies, which enable complex multiscale lattice structures to be printed. An optimized lattice unit cell delivers desired orthotropic elastic material properties, providing a tailored metamaterial. The design variables are the coordinates of lattice skeleton nodes defined within the three-dimensional lattice cell space, and the connectivities between them resulting a strut-skeleton. Genetic algorithm (GA) is combined with posterior particle swarm optimization (PSO) algorithm to establish an integrated topology and shape optimization tool. For the calculation of the elastic properties of the individual lattice cells, an effective Timoshenko beam-based finite element calculation method was developed. The novelty of the work stems from its free topology optimization nature, excluding the strut diameters from the optimization variables. The method is demonstrated by four lattice cell optimization cases, where extreme orthotropic elastic properties were targeted and achieved. The tailored lattice cells represent a metamaterial, that can be used to build a structural component on the macroscopic scale, by stacking the cells periodically together, to fill the macroscopic 3D design space. This framework is a strong basis that can be extended to meet further nonlinear metamaterial requirements, such as energy absorption.

This work is focused on developing a stochastic model to study the effect of randomness in material properties of functionally graded material, of shell structure under the effect of thermal shock. A modified and more general form of power law is utilized to functionally grade the shells along their thickness. Upon consideration of the uncertainty in the constituent properties of functionally graded material the transient temperature distribution and therefore the development of the thermal stresses in the shells are obtained and analysed. The conventionally used Monte Carlo simulation is performed for validating computationally efficient Response Surface Method based Perturbation technique, which is subsequently applied to perform stochastic analysis of thermal stresses. For various distribution patterns of the constituent materials in the functionally graded material, the randomness of thermal stresses across the thickness of the shell structure due to uncertainty in input properties is analysed. Moreover with different level of uncertainty the maximum stochasticity of thermal stresses is predicted and plotted.

Energy harvesting from multiple modes using piezoelectricity ensures the harvesting of energy from the varied ambient, wideband vibration sources for wireless autonomous sensor systems. In the reported studies, a piezoelectric energy harvester (PEH) with high strain concentration and multimodal characteristics plays an important role in enhancing the harvester's vibration amplitude, performance, and frequency bandwidth. This paper proposes a novel multimodal piezoelectric energy harvester by taking advantage of multimodal techniques consisting of a reversed exponentially tapered beam (Primary beam) and six branched beams (Secondary beam) attached to the primary beam’s free end with a proper flange. This design provides wideband with closely placed vibration modes while the reversed exponentially tapered beam attached to the secondary beams configuration provides higher strain distribution and hence improved harvested power. The harvester is subjected to continuous transverse vibrations due to vertical sinusoidal base excitation of varying frequencies and acceleration ranges. As a result, the primary beam with the piezoelectric patch continually deforms and generates electrical energy. The harvester’s theoretical model was developed and derived from the Euler–Bernoulli beam theory. The proposed harvester was fabricated, and its performance evaluated through experimentation at frequencies ranging from 8 to 30 Hz. Experimental results and numerical simulations using COMSOL Multiphysics confirmed the accuracy of the proposed theoretical model. As ambient vibrations were available in a band of frequencies, the proposed multimodal harvester had the potential to capture energy from wideband ambient vibration sources and hence was advantageous over conventional single-mode harvesters in sourcing low-power autonomous sensors. An energy management system designed after investigating the charging behavior of the capacitor with the harvester revealed that the proposed harvester was suitable for source wireless autonomous sensor systems.

The world is moving towards applying intelligent technologies in automobiles, with focus on the development of autonomous vehicles. These vehicles are equipped with devices to predict and avoid dangerous situations such as vehicle crashes, pedestrian hits, etc. Such devices are mostly used in pre-crash management but not during crash. Hence, there is a requirement of smart crash energy absorption system that works during crashes and modulates its energy absorption capability as per the severity of crash. Thus, the proposed methodology involves development of mathematical modelling and dynamic simulation of a four-stage collision energy absorption system. The Dodge Neon vehicle is considered as a base model with 4 DoF lumped parameter modelling (LPM). The proposed model is equipped with four impact absorption elements such as a bumper, magneto rheological absorber (MRA), spring, and a piston-cylinder with shear plate assembly, that are in series. The MRA is an intelligent device which plays a vital role to make a system to be smart or semi-active by adjusting the crash absorbing capability while altering the power distribution to MRA as per the severity of crash. The modified Bouc-Wen model is utilized for MRA, which is non-linear in nature, and the spring-dashpot model has been considered for other elements of the proposed system. Dynamic expressions have been derived and simulated to validate the capability of the proposed model against the existing base model. The proposed model exhibits great capability in terms of displacement, deceleration, and time of crash of the occupant’s cabin. The proposed design can also be utilized for the electrical vehicles (EVs) as an add-on system because of the absence of crushable mechanical elements.

Compliant mechanisms have increasing popularity. However, very few studies are available on transmission characteristics of compliant mechanisms in the literature. For conventional rigid-body mechanisms, the transmission angle is used to define motion quality. On contrary, the classic transmission angle formula cannot easily be employed for compliant mechanisms, unlike rigid-body mechanisms. This paper, a generalized equation that defines the transmission angle of all types of compliant four-bar mechanisms is introduced. For all configurations of partially compliant four-bar mechanisms, the formula is altered. Four theorems in some special cases are devised. Deviation of the transmission angle of a fully compliant four-bar mechanism from its rigid-body counterpart is discussed. Finally, a prototype is built and the theoretical approaches are compared with experimental results. To the best of our knowledge, this is the first study on the transmission angle of a compliant four-bar mechanism.

The aim of this paper is to investigate the nonlinear static stability of nanocomposite multilayer organic solar cells (NMOSC) on elastic foundations under axial compressive loading in thermal environment. In the previous literatures, the NMOSC consists of five isotropic layers including Al, P3HT:PCBM, PEDOT:PSS, ITO and glass. However, the disadvantages of ITO are high cost, scarcity and low chemical stability. Therefore, the graphene material is chosen to replace the ITO layer in this study. The material properties of graphene layer are assumed to depend on temperature while the elastic moduli of four remaining isotropic layers are constants. For methodology, the geometrical compatibility and nonlinear equilibrium equations are derived based on the Hamilton’s principle and classical plate theory. These equations are solved by using the Galerkin method in order to obtain the expression of critical buckling load and compressive loading – deflection amplitude curves. For geometric optimization problem, three optimization algorithms including social group optimization, basic differential evolution and enhanced colliding bodies optimization algorithms are applied to find the maximum value of the critical buckling loading of NMOSC depending on four geometrical and material variables. Parametric studies are conducted to indicate the influences of temperature increment, geometrical parameters, initial imperfection and elastic foundations on the static stability characteristics of the NMOSC.

Exact solutions for the electro-elastic static response of simply supported doubly curved (DC) shell piezoelectric bimorph energy harvesters composed of laminated cross-ply or antisymmetric angle-ply composite substrate shell subjected to distributed mechanical loads have been derived. Both series and parallel connections of the piezoelectric layers of the bimorphs are considered for deriving the exact solutions. Derivation of such exact solutions is found to be possible when the piezoelectric layers are orthotropic and generally orthotropic. All linear theories of elasticity and piezoelectricity are used in orthogonal curvilinear coordinate system and a variational principle is employed to determine the boundary conditions associated with the governing equations. The electro-elastic governing equations are solved exactly to obtain the static responses of the harvesters for different shell configurations. The effects of curvature, stacking sequence of the substrate layers and connections of the piezoelectric layers on the harvesting capability of the laminated composite DC shell bimorph harvesters are investigated. It is explored from the exact solutions that the energy harvesting capability of hyperboloid DC Shell piezoelectric bimorph is maximum among the spherical, paraboloid and hyperboloid DC laminated piezoelectric shell harvesters. The expressions of the exact solutions for the DC laminated shell type piezoelectric energy harvesters derived in this paper may be treated as the benchmark solutions for verifying numerical and experimental results.

The type and distribution of microstructure of metallic materials in laser additive manufacturing have an important influence on the overall mechanical properties, and how to control the location distribution of microstructure rationally through topology optimization to improve the mechanical properties of the part is one of the research focuses. In this paper, we propose a method of microstructure distribution and orientation-structure topology optimization (MDOSTO) for laser additive manufacturing. This method obtains the position distribution of the microstructure of columnar and equiaxed grains under a macroscopically optimised design. Based on the anisotropy of columnar crystals and the isotropy of equiaxed grains to obtain a microstructure with alternating grains distribution for optimal mechanical properties. The flexibility is compared with the structure of disordered grain distribution by two arithmetic examples (Miniature binding beam and Cantilever Beam), and the flexibility is reduced by 26.3% and 26.6%, respectively, which verifies the feasibility and effectiveness of the method. This method makes full use of the properties of different microstructures to improve the mechanical properties of the part.

Supercritical transmission shafts, which have one or more critical speeds below their working speeds, are becoming more popular in new rotorcraft designs. To attenuate the excessive transcritical vibration, dry friction damper is a prevailing choice. In this paper, we focus on the basic working mechanism and parameter influence of the dry friction damper for supercritical transmission shaft. Mathematical model of the dry friction damper, which fully considers the nonlinear rub-impact and side-dry-friction effects, is proposed and integrated with finite element model of the transmission shaft to investigate nonlinear interactions between the shaft and damper. It is demonstrated through systematic numerical simulations that a typical transcritical response with dry friction damper can be divided into 4 sub-regions and the dry friction damper takes effect only within region II and III respectively through hard-stopping and side-dry-friction effects. In addition, effects of nonlinear bearing force, transcritical acceleration and initial location of the damper are discussed in detail. Moreover, influences of 3 key damper parameters, that is the rub-impact clearance, the critical slip force and the circumferential friction coefficient, are further investigated, which provides a guidance for designs of the dry friction damper. Finally, prototypes of the dry friction damper are designed, manufactured and tested on a rotor dynamics test rig. For the first time, the theoretical analysis and numerical simulation results are quantitatively verified by an experiment.